2-tert-butyl-4,5,6,7-tetrahydro-1H-benzimidazole

• IUPAC Name: 2-tert-butyl-4,5,6,7-tetrahydro-1H-benzimidazole
• InChI: InChI=1S/C11H18N2/c1-11(2,3)10-12-8-6-4-5-7-9(8)13-10/h4-7H2,1-3H3,(H,12,13)
• InChI Key: IAJYHAYBRFUZIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC2=C(N1)CCCC2
• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a constituent of many bioactive heterocyclic compounds and is very important in medicinal chemistry. These compounds are known to have diverse biological and clinical applications.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been a subject of interest for researchers. They have synthesized a variety of benzimidazole derivatives and screened them for various biological activities.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives allows them to interact easily with the biopolymers of the living system. They are structural isosters of naturally occurring nucleotides.

Scientific Research Applications

• Antitubulin Agents
  • Field : Medical Research, specifically Cancer Research.
  • Application : The compound is used in the synthesis of new antitubulin agents.
  • Method : Two novel series of compounds based on the 4,5,6,7-tetrahydrothieno [2,3- c ]pyridine and 4,5,6,7-tetrahydrobenzo [ b ]thiophene molecular skeleton, characterized by the presence of a 3′,4′,5′-trimethoxyanilino moiety and a cyano or an alkoxycarbonyl group at its 2- or 3-position, respectively, were designed, synthesized, and evaluated for antiproliferative activity.
  • Results : The 2- (3′,4′,5′-trimethoxyanilino)-3-cyano-6-methoxycarbonyl-4,5,6,7-tetrahydrothieno [2,3- c ]pyridine derivative 3a and its 6-ethoxycarbonyl homologue 3b were identified as new antiproliferative agents that inhibit cancer cell growth with IC 50 values ranging from 1.1 to 4.7 μM against a panel of three cancer cell lines. Their interaction with tubulin at micromolar levels leads to the accumulation of cells in the G2/M phase of the cell cycle and to an apoptotic cell death.

Safety And Hazards

The safety and hazards associated with benzimidazole derivatives can vary widely depending on their specific structures and uses. Some benzimidazole derivatives are used as food preservatives and are considered safe at the concentrations used in foods.

Future Directions

The future research directions in the field of benzimidazole derivatives are vast due to their wide range of biological and clinical applications. Researchers continue to synthesize new benzimidazole derivatives and screen them for various biological activities.